Cas no 1805150-31-5 (Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate
• CAS No: 1805150-31-5
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897417
• Update Time: 2025-05-19

Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-6(15)3-5-4-13-10(14(16)17)8(19-2)7(5)9(11)12/h4,9H,3H2,1-2H3
• InChI Key： CKBBFYRCXSOQPP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C([N+](=O)[O-])N=CC=1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate

Professional Introduction to Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate (CAS No. 1805150-31-5)

Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate, identified by its CAS number 1805150-31-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including the difluoromethyl moiety and the methoxy group, along with the nitro substituent, contributes to its unique chemical properties and reactivity.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has made it a popular choice in the design of small-molecule inhibitors and activators. In contrast, the methoxy group can influence the electronic distribution of the molecule, affecting its interactions with biological targets. The nitro group, while often used as a handle for further functionalization, also contributes to the overall reactivity and potential biological activity of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of nitropyridine derivatives. Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate has been explored as a potential intermediate in the synthesis of various bioactive molecules. Its structural features make it a versatile building block for further chemical modifications, enabling the creation of compounds with tailored pharmacological profiles.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of the difluoromethyl group and the nitro substituent has been shown to enhance the bioavailability and potency of drug candidates targeting cancer-related pathways. Preclinical studies have indicated that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in tumor growth and progression. These findings have prompted further investigation into its mechanism of action and potential therapeutic utility.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate exemplifies this principle by serving as a scaffold for generating novel molecules with improved pharmacokinetic properties. The ability to modify specific functional groups while maintaining overall structural integrity allows for fine-tuning of biological activity. This flexibility has been instrumental in optimizing lead compounds for clinical development.

In addition to its oncology applications, this compound has shown promise in other therapeutic areas. Research suggests that it may have utility in anti-inflammatory and antimicrobial contexts as well. The nitro group, for instance, can participate in redox reactions that are relevant to inflammatory processes, while the methoxy group can modulate interactions with bacterial enzymes. These findings highlight the broad spectrum of potential applications for Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functionalization techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only facilitate large-scale production but also enable access to a wide range of derivatives for further study.

The analytical characterization of Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate has been performed using state-of-the-art techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide comprehensive insights into its molecular structure and purity, ensuring that it meets stringent quality standards for pharmaceutical applications.

In conclusion, Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-acetate (CAS No. 1805150-31-5) represents a significant advancement in medicinal chemistry research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across multiple disease areas.